Cas no 7564-39-8 (PHENOL, 4-BROMO-2-ETHYL-6-METHYL-)

• Product Name: PHENOL, 4-BROMO-2-ETHYL-6-METHYL-
• CAS No: 7564-39-8
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 3486393
• PubChem ID: 22006838
• Update Time: 2025-05-20

PHENOL, 4-BROMO-2-ETHYL-6-METHYL- Chemical and Physical Properties

Names and Identifiers

• PHENOL, 4-BROMO-2-ETHYL-6-METHYL-
• E92903
• 4-bromo-2- ethyl-6-methylphenol
• 4-bromo-2-ethyl-6-methyl-phenol
• 7564-39-8
• AVRCTMZRINPLPA-UHFFFAOYSA-N
• SCHEMBL1738342
• MFCD24713925
• 4-bromo-2-ethyl-6-methylphenol

• Inchi： 1S/C9H11BrO/c1-3-7-5-8(10)4-6(2)9(7)11/h4-5,11H,3H2,1-2H3
• InChI Key： AVRCTMZRINPLPA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C=1)CC)O

Computed Properties

• Exact Mass: 213.99933Da
• Monoisotopic Mass: 213.99933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on PHENOL, 4-BROMO-2-ETHYL-6-METHYL-

PHENOL, 4-BROMO-2-ETHYL-6-METHYL- (CAS No. 7564-39-8): A Comprehensive Overview in Modern Chemical Research

Compound with the chemical identifier CAS No. 7564-39-8, specifically named as PHENOL, 4-BROMO-2-ETHYL-6-METHYL-, represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of multiple substituents, including bromine, ethyl, and methyl groups, endows it with distinct reactivity patterns that make it a valuable intermediate in the synthesis of more complex molecules.

The structural configuration of PHENOL, 4-BROMO-2-ETHYL-6-METHYL- is highly intriguing from a chemical perspective. The benzene ring serves as the core aromatic system, which is further modified by the introduction of bromine at the fourth position, an ethyl group at the second position, and a methyl group at the sixth position. This specific arrangement not only imparts unique electronic properties to the molecule but also influences its interaction with other chemical entities. The bromine atom, being highly electronegative, exerts a significant electron-withdrawing effect on the aromatic ring, thereby modulating the reactivity at various positions.

In recent years, there has been a surge in research focused on developing novel derivatives of phenolic compounds due to their wide-ranging biological activities. The brominated phenols, in particular, have been extensively studied for their potential as intermediates in the synthesis of pharmaceuticals and agrochemicals. The compound PHENOL, 4-BROMO-2-ETHYL-6-METHYL-, with its distinct substituent pattern, is no exception. Its utility as a building block in organic synthesis has been demonstrated in several high-profile studies.

One of the most notable applications of CAS No. 7564-39-8 is in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop new compounds with therapeutic potential. For instance, studies have shown that derivatives of this compound exhibit antimicrobial properties, making them promising candidates for developing new antibiotics. The bromine atom serves as a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl frameworks found in many bioactive molecules.

The ethyl and methyl groups on the benzene ring also contribute to the compound's versatility. These alkyl substituents can participate in various chemical transformations, including nucleophilic substitution reactions and electrophilic aromatic substitutions. This flexibility allows chemists to tailor the molecular structure to achieve desired biological activities. For example, modifications at these positions can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

The pharmaceutical industry has been particularly keen on exploring the potential of brominated phenols due to their role as key intermediates in drug development. The compound PHENOL, 4-BROMO-2-ETHYL-6-METHYL- has been utilized in synthesizing various drug candidates that are currently undergoing preclinical evaluations. These studies highlight its importance as a scaffold for developing novel therapeutic agents targeting a range of diseases.

Beyond pharmaceutical applications, this compound has found utility in materials science and catalysis. Its ability to act as a ligand or precursor for metal complexes has been exploited in designing catalysts for organic transformations. These catalysts are essential in industrial processes where high selectivity and efficiency are required. Additionally, the unique electronic properties of brominated phenols make them attractive for developing organic electronic materials such as semiconductors and light-emitting diodes (LEDs).

The synthesis of CAS No. 7564-39-8 involves multi-step organic reactions that showcase modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct complex molecular architectures efficiently. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the advancements in organic chemistry that enable such transformations.

In conclusion, PHENOL, 4-BROMO-2-ETHYL-6-METHYL- represents a versatile and valuable compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity patterns make it an indispensable tool for chemists engaged in pharmaceutical research, materials science, and catalysis. As research continues to uncover new applications for this compound and its derivatives, its importance is likely to grow even further.